Cas no 2138054-48-3 (3-[(2,2-Difluoroethyl)(propan-2-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 3-[(2,2-Difluoroethyl)(propan-2-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138054-48-3
• MF: C₁₆H₃₁F₂NO
• MW: 291.420252084732
• CID: 6021748
• PubChem ID: 165787828
• Update Time: 2025-07-16

3-[(2,2-Difluoroethyl)(propan-2-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159949
• 2138054-48-3
• 3-[(2,2-difluoroethyl)(propan-2-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 3-[(2,2-Difluoroethyl)(propan-2-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C16H31F2NO/c1-6-16(4,5)13-8-7-12(20)9-14(13)19(11(2)3)10-15(17)18/h11-15,20H,6-10H2,1-5H3
• InChI Key： PUCPWPXFVSFIJQ-UHFFFAOYSA-N
• SMILES： FC(CN(C(C)C)C1CC(CCC1C(C)(C)CC)O)F

Computed Properties

• Exact Mass: 291.23737094g/mol
• Monoisotopic Mass: 291.23737094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(2,2-Difluoroethyl)(propan-2-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138054-48-3 and Product Name: 3-[(2,2-Difluoroethyl)(propan-2-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Compound with the CAS number 2138054-48-3 and the product name 3-[(2,2-Difluoroethyl)(propan-2-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including (2,2-Difluoroethyl) and (propan-2-yl)amino, as well as the cyclohexane backbone, contributes to its unique chemical properties and reactivity. These features make it a promising candidate for further investigation in various therapeutic areas.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern chemical synthesis. The (2,2-Difluoroethyl) moiety introduces fluorine atoms, which are well-known for their ability to enhance metabolic stability and binding affinity in drug molecules. This is particularly relevant in the development of small-molecule inhibitors targeting specific biological pathways. The (propan-2-yl)amino group adds another layer of complexity, contributing to the compound's solubility and interaction with biological targets. Together, these structural elements form a robust framework that can be further modified to optimize pharmacological activity.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such complex molecules. By leveraging machine learning algorithms and molecular docking studies, researchers can rapidly screen potential drug candidates for their efficacy against various diseases. The compound in question has been subjected to virtual screening campaigns, which have identified several promising binding interactions with enzymes and receptors involved in critical biological processes. These findings underscore the potential of this molecule as a lead compound for further medicinal chemistry optimization.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The cyclohexane ring provides a rigid scaffold that can be fine-tuned to improve binding affinity and selectivity. Additionally, the presence of both fluoro and alkyl substituents allows for versatile derivatization strategies, enabling the creation of analogues with enhanced pharmacological properties. These early findings are encouraging and warrant further investigation into its therapeutic potential.

The development of novel pharmaceuticals is a multi-faceted process that requires collaboration across disciplines. Chemists play a pivotal role in designing and synthesizing new molecules, while biologists provide insights into their biological effects. The integration of these disciplines has accelerated the discovery pipeline in recent years, leading to more efficient drug development processes. The compound described here is a testament to this collaborative approach, as it represents a convergence of synthetic chemistry expertise and computational modeling techniques.

As research progresses, additional derivatives of this compound are being explored to enhance its therapeutic index. By systematically modifying key functional groups, researchers aim to achieve greater selectivity and reduced toxicity. The use of high-throughput screening methods allows for rapid evaluation of numerous analogues, streamlining the optimization process. This iterative approach is essential for identifying compounds that can progress into clinical trials and ultimately reach patients in need.

The impact of fluorine-containing compounds on modern medicine cannot be overstated. These elements have been incorporated into numerous FDA-approved drugs due to their ability to improve drug properties such as bioavailability and metabolic stability. The compound with CAS No. 2138054-48-3 exemplifies this trend by incorporating multiple fluorine atoms into its structure. This design choice not only enhances its chemical stability but also increases its potential for interaction with biological targets.

Future directions for this research include exploring its applications in personalized medicine. By tailoring derivatives based on individual patient profiles, it may be possible to develop more effective treatments with fewer side effects. Advances in genomics and proteomics have provided new tools for understanding disease mechanisms at a molecular level, which can guide the design of targeted therapies like this one.

In conclusion, the compound with CAS No. 2138054-48-3 represents a significant contribution to pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a promising candidate for further development in drug discovery efforts. With continued research and collaboration across scientific disciplines, this molecule has the potential to advance our understanding of disease treatment strategies.